Cas no 356091-97-9 ((3-Ethoxy-4-methoxybenzyl)(2-methoxy-1-methylethyl)amine)

• Product Name: (3-Ethoxy-4-methoxybenzyl)(2-methoxy-1-methylethyl)amine
• CAS No: 356091-97-9
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 1085524
• PubChem ID: 2849809
• Update Time: 2025-05-23

(3-Ethoxy-4-methoxybenzyl)(2-methoxy-1-methylethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Ethoxy-4-methoxybenzyl)-1-methoxypropan-2-amine
• N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-methoxypropan-2-amine
• AC1ME72E
• AG-F-23453
• CTK4H4931
• MolPort-002-153-911
• Oprea1_568786
• Oprea1_826570
• STK194594
• SR-01000211326-1
• DTXSID70385977
• AKOS017273235
• (3-ETHOXY-4-METHOXYBENZYL)(2-METHOXY-1-METHYLETHYL)AMINE
• AKOS003653158
• N-(3-ETHOXY-4-METHOXYBENZYL)-N-(2-METHOXY-1-METHYLETHYL)AMINE
• CHEMBRDG-BB 5525096
• 356091-97-9
• SR-01000211326
• (3-Ethoxy-4-methoxybenzyl)(2-methoxy-1-methylethyl)amine

• Inchi： 1S/C14H23NO3/c1-5-18-14-8-12(6-7-13(14)17-4)9-15-11(2)10-16-3/h6-8,11,15H,5,9-10H2,1-4H3
• InChI Key： WVBNVUIQLOXZKR-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NCC1C=CC(=C(C=1)OCC)OC

Computed Properties

• Exact Mass: 253.16800
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 333.8±32.0 °C at 760 mmHg
• PSA: 39.72000
• LogP: 2.60930
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(3-Ethoxy-4-methoxybenzyl)(2-methoxy-1-methylethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-Ethoxy-4-methoxybenzyl)(2-methoxy-1-methylethyl)amine

The Compound CAS No 356091-97-9: (3-Ethoxy-4-methoxybenzyl)(2-methoxy-1-methylethyl)amine

(3-Ethoxy-4-methoxybenzyl)(2-methoxy-1-methylethyl)amine, identified by the CAS number 356091-97-9, is a complex organic compound with significant applications in various chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines a benzyl group with ethoxy and methoxy substituents, along with an amine functional group. The presence of these groups imparts versatile chemical properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive compounds.

The molecular structure of this compound is intriguing. The benzene ring is substituted with ethoxy and methoxy groups at the 3 and 4 positions, respectively. These substituents contribute to the compound's aromaticity and electronic properties. The benzyl group is further connected to an amine moiety, which is itself substituted with a 2-methoxy-1-methylethyl group. This arrangement not only enhances the compound's stability but also provides sites for potential chemical reactions, such as nucleophilic substitutions or additions.

Recent studies have highlighted the importance of (3-Ethoxy-4-methoxybenzyl)(2-methoxy-1-methylethyl)amine in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the field of oncology. The compound's ability to act as a precursor for more complex structures has made it a focal point in drug discovery programs aimed at targeting specific cellular pathways.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its unique combination of functional groups makes it an ideal candidate for use in polymer chemistry and catalysis. For instance, it has been employed as a catalyst in certain organic reactions, where its amine functionality facilitates the formation of new chemical bonds. Furthermore, its aromaticity and substituent effects have been leveraged in the design of advanced materials with tailored electronic properties.

The synthesis of (3-Ethoxy-4-methoxybenzyl)(2-methoxy-1-methylethyl)amine involves a series of well-established organic reactions. Typically, the benzene ring is first functionalized with ethoxy and methoxy groups through nucleophilic aromatic substitution or Friedel-Crafts alkylation. Subsequent steps involve the introduction of the amine group and its substitution with the 2-methoxy-1-methylethyl moiety, often through reductive amination or alkylation reactions.

From an environmental perspective, understanding the fate and transport of this compound is crucial. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, with microbial activity playing a significant role in its degradation. However, its persistence in aquatic environments remains a concern, necessitating further research into its environmental impact and potential mitigation strategies.

In conclusion, (3-Ethoxy-4-methoxybenzyl)(2-methoxy-1-methylethyl)amine (CAS No 356091-97-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing modern science and technology.